Cas no 189639-23-4 (1,1'-Bis(2-fluorophenyl)-4,4'-bipyridin-1-ium dichloride)

• Product Name: 1,1'-Bis(2-fluorophenyl)-4,4'-bipyridin-1-ium dichloride
• CAS No: 189639-23-4
• MF: C₂₂H₁₆Cl₂F₂N₂
• MW: 417.278650283813
• CID: 2786770
• PubChem ID: 71347925
• Update Time: 2025-04-21

1,1'-Bis(2-fluorophenyl)-4,4'-bipyridin-1-ium dichloride Chemical and Physical Properties

Names and Identifiers

• 1,1'-Bis(2-fluorophenyl)-4,4'-bipyridin-1-ium dichloride
• 189639-23-4
• DTXSID60773844

• Inchi： 1S/C22H16F2N2.2ClH/c23-19-5-1-3-7-21(19)25-13-9-17(10-14-25)18-11-15-26(16-12-18)22-8-4-2-6-20(22)24;;/h1-16H;2*1H/q+2;;/p-2
• InChI Key： NXYJRGQPRUUIDZ-UHFFFAOYSA-L
• SMILES： [Cl-].[Cl-].FC1C=CC=CC=1[N+]1C=CC(=CC=1)C1C=C[N+](C2C=CC=CC=2F)=CC=1

Computed Properties

• Exact Mass: 416.0658602Da
• Monoisotopic Mass: 416.0658602Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 390
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 7.8Ų